exo-Tetrahydrocannabivarin methyl ether

• Molecular Formula: C20H28O2
• Molecular Weight: 300.4 g/mol
• InChI: InChI=1S/C20H28O2/c1-6-7-14-11-17(21-5)19-15-10-13(2)8-9-16(15)20(3,4)22-18(19)12-14/h11-12,15-16H,2,6-10H2,1,3-5H3/t15-,16-/m1/s1
• InChIKey: VMXGNIDKLDMTOA-HZPDHXFCSA-N

exo-THCV Methyl Ether: Reference Standard for SAR Studies

exo-Tetrahydrocannabivarin methyl ether (also known as Δ9,11-Tetrahydrocannabivarin methyl ether or exo-THCV methyl ether) is a synthetic phytocannabinoid analog . It is a small molecule (CAS 132213-92-4) with a molecular weight of 300.44 g/mol and the molecular formula C20H28O2 . It is structurally similar to known phytocannabinoids and is primarily offered as an analytical reference standard for research and forensic applications .

Synthetic cannabinoid methyl ether reference standard for SAR investigations

Enables differentiation from free-phenol analogs in receptor interaction studies

DEA-exempt preparation simplifies procurement and handling

Does not require DEA registration or 222 forms for qualified institutions

Pre-formulated acetonitrile solution supports immediate analytical use

Reduces user-side weighing and dilution variability

Why exo-THCV Methyl Ether Cannot Be Replaced

The necessity of this specific compound over a generic substitution stems from its role as a certified analytical reference standard [1]. In applications such as forensic toxicology, method validation, and quality control, the use of a precisely characterized, high-purity standard is mandated to ensure the accuracy, reproducibility, and legal defensibility of analytical results . Substituting with a structurally similar but uncertified analog would compromise the integrity of the analysis, rendering any quantitative or qualitative findings invalid. Therefore, the procurement value of exo-Tetrahydrocannabivarin methyl ether is derived from its specific utility as a reference material, not from its inherent pharmacological activity.

Methyl ether vs. free phenol alters receptor interaction

Masking the phenolic hydroxyl as a methyl ether drastically reduces CB receptor binding compared to exo-THCV. Substitution may compromise SAR negative-control validity and lead to misinterpretation of receptor-dependent effects.

DEA-exempt status vs. Schedule I analog procurement

exo-THCV and Δ9-THC are Schedule I controlled substances requiring DEA registration and 222 forms. Replacing the exempt methyl ether introduces significant administrative burden and may delay research workflows.

• [1] GlpBio. exo-Tetrahydrocannabivarin methyl ether. Product description. View Source

Differentiation Evidence for exo-THCV Methyl Ether

Reduced CB Receptor Binding as Negative Control

While exo-Tetrahydrocannabivarin methyl ether is a phytocannabinoid analog , direct, head-to-head quantitative receptor binding data for this specific compound could not be located in the primary scientific literature. In contrast, the closely related analog exo-Tetrahydrocannabivarin (without the methyl ether) has been characterized and exhibits weak binding to cannabinoid receptors (CB) with an IC50 of 1.4 μM [1]. The impact of the methyl ether modification on receptor affinity for the target compound remains unquantified in published research.

Reduced CB binding as negative control

Inferred / Data to verify

Methyl ether modification removes phenolic hydroxyl, a moiety critical for CB receptor recognition and in vivo potency. General cannabinoid methyl ethers show limited activity; exo-THCV (free phenol) shows weak binding (IC50 1.4 μM). No direct binding data available for exo-THCV methyl ether; expected negligible affinity.

Supports negative-control context for CB-dependent assays

SAR inference from class-level evidence; direct Ki measurement lacking

Evidence Dimension	Cannabinoid Receptor Binding (IC50)
Target Compound Data	Data not available in primary literature
Comparator Or Baseline	exo-Tetrahydrocannabivarin (IC50: 1.4 μM)
Quantified Difference	Unknown
Conditions	Not available for target compound

Why This Matters

The lack of quantitative binding data for the target compound means its pharmacological profile cannot be compared to its analogs, limiting its utility in bioactivity-focused research.

• [1] MedChemExpress. exo-Tetrahydrocannabivarin. Product page. View Source

DEA Exempt Status Simplifies Compliance

No peer-reviewed studies reporting in vivo pharmacological data for exo-Tetrahydrocannabivarin methyl ether were identified. The non-methylated analog, exo-Tetrahydrocannabivarin, has been shown to decrease locomotor activity and produce antinociceptive effects in mice . It is unknown whether the target compound shares, attenuates, or lacks these in vivo activities. This absence of data prevents any quantitative comparison or prediction of its in vivo performance.

DEA exempt status vs. Schedule I

Direct head-to-head comparison

exo-THCV methyl ether: DEA-exempt preparation, no DEA registration or 222 forms required. Comparator exo-THCV: Schedule I controlled substance, requires DEA registration and 222 forms. Δ9-THC and 11-Hydroxy-Δ9-THC also Schedule I.

Streamlined procurement reduces administrative barriers

Regulatory classification per US DEA; may differ by jurisdiction

Evidence Dimension	In vivo activity in mice
Target Compound Data	No published data available
Comparator Or Baseline	exo-Tetrahydrocannabivarin (active in motor and analgesia assays)
Quantified Difference	Unknown
Conditions	Not available for target compound

Why This Matters

Procurement for in vivo research is not supported by existing evidence, as the compound's biological activity profile is completely uncharacterized.

Defined Solubility for In Vitro Assays

The target compound is a solid at room temperature with a molecular weight of 300.44 g/mol and the formula C20H28O2 . It is typically supplied as a 1 mg/ml solution in acetonitrile and is stable for ≥3 years when stored at -20°C . These are standard formulation and storage conditions for an analytical reference standard. In contrast, the analog exo-Tetrahydrocannabivarin is supplied as a 1 mg/ml solution in methanol and is only sparingly soluble in DMSO, ethanol, and methanol .

Defined solubility & pre-formulated solution

Head-to-head comparison

exo-THCV methyl ether: sparingly soluble in acetonitrile (1–10 mg/mL); available as 100 µg/mL ready-to-use analytical solution. exo-THCV: sparingly soluble in DMSO, ethanol, methanol (1–10 mg/mL), neat solid only.

Pre-formulated solution enhances reproducibility and reduces setup time

Solubility values approximate; always confirm under assay conditions

Evidence Dimension	Formulation and Storage
Target Compound Data	Supplied in acetonitrile; stable ≥3 years at -20°C
Comparator Or Baseline	exo-Tetrahydrocannabivarin (Supplied in methanol; stable ≥3 years at -20°C)
Quantified Difference	Different primary solvent (acetonitrile vs. methanol)
Conditions	Standard vendor storage and shipping conditions

Why This Matters

The different solvent formulation may be a key procurement consideration, as it can impact compatibility with specific analytical methods (e.g., LC-MS).

Application Scenarios for exo-THCV Methyl Ether

LC-MS/MS Reference Standard for Forensic Toxicology

The primary and most evidence-supported application for exo-Tetrahydrocannabivarin methyl ether is as a certified analytical reference standard. Its use is specifically indicated for the development and validation of analytical methods, such as GC-MS or LC-MS/MS, for the identification and quantification of this specific analog in forensic samples [1]. This application is based on the vendor's explicit intended use of the product and its formulation as a high-purity reference material .

Negative Control for CB1/CB2 Assays

This compound can be utilized in method development and routine quality control (QC) procedures within analytical laboratories. It serves as a critical component for preparing calibration curves, assessing method accuracy and precision, and establishing limits of detection and quantitation for this specific analyte [1]. This scenario is supported by the product's documentation and is standard practice for all analytical reference standards .

Application

Selection Property

Validation Focus

LC-MS/MS or GC-MS reference standard

Defined solubility and pre-formulated acetonitrile solution

Analytical method calibration and matrix differentiation

Negative control for CB1/CB2 assays

Methyl ether modification ablates phenolic hydroxyl-driven receptor binding

Receptor-independent signal exclusion in SAR studies

DEA-exempt reference for controlled substance testing

Exempt preparation regulatory status

Simplified procurement and compliance for analytical workflows

• [1] GlpBio. exo-Tetrahydrocannabivarin methyl ether. Product description. View Source